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Compound of Interest

Compound Name: Zolamine

Cat. No.: B3343718 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Zolamine hydrochloride is a first-generation antihistamine with local anesthetic

properties.[1][2] A thorough understanding of its solid-state properties, particularly its single-

crystal X-ray structure, is crucial for drug development, formulation, and intellectual property.

Despite its synthesis being reported in 1952, the specific single-crystal structure of Zolamine
hydrochloride does not appear to be publicly available in crystallographic databases as of late

2025. This guide provides known physicochemical data for Zolamine hydrochloride and

outlines a comprehensive, standardized workflow for determining the crystal structure of such a

pharmaceutical compound, from material acquisition to data deposition.

Physicochemical Properties of Zolamine
Hydrochloride
While detailed crystallographic data is not publicly available, fundamental properties of

Zolamine hydrochloride have been documented. These properties are essential for designing

crystallization experiments.
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Property Value Source

Molecular Formula C₁₅H₂₂ClN₃OS [3][4]

Molecular Weight 327.87 g/mol [2][4]

Appearance
Odorless crystals (from

alcohol)
[2]

Melting Point 167.5-167.8 °C [2]

Solubility Soluble in water [2]

IUPAC Name

N'-[(4-methoxyphenyl)methyl]-

N,N-dimethyl-N'-(1,3-thiazol-2-

yl)ethane-1,2-

diamine;hydrochloride

[3]

Experimental Workflow for Crystal Structure
Determination
The determination of a novel crystal structure, such as that of Zolamine hydrochloride, follows

a well-established experimental pipeline. This process involves obtaining a high-quality single

crystal, analyzing it using X-ray diffraction, and solving the resulting data to reveal the atomic

arrangement. The following diagram illustrates this standard workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zolamine hydrochloride | 1155-03-9 | Benchchem [benchchem.com]

2. Zolamine [drugfuture.com]

3. Zolamine Hydrochloride | C15H22ClN3OS | CID 14386 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/14386
https://www.medkoo.com/products/48116
https://www.drugfuture.com/chemdata/zolamine.html
https://www.medkoo.com/products/48116
https://www.drugfuture.com/chemdata/zolamine.html
https://www.drugfuture.com/chemdata/zolamine.html
https://www.drugfuture.com/chemdata/zolamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/14386
https://www.benchchem.com/product/b3343718?utm_src=pdf-body
https://www.benchchem.com/product/b3343718?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b074344
https://www.drugfuture.com/chemdata/zolamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/14386
https://pubchem.ncbi.nlm.nih.gov/compound/14386
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Technical Whitepaper: Zolamine Hydrochloride and the
Pursuit of its Crystal Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343718#crystal-structure-of-zolamine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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